Cas no 1314-87-0 (Lead(II) sulfide)

• Product Name: Lead(II) sulfide
• CAS No: 1314-87-0
• MF: PbS
• MW: 239.264995574951
• MDL: MFCD00016280
• CID: 83591
• PubChem ID: 24863151
• Update Time: 2025-04-18

Lead(II) sulfide Chemical and Physical Properties

Names and Identifiers

• Lead(II) sulfide
• Galena
• Lead sulfide
• lead powder
• Lead sulfide CANdot&reg
• lead sulfide monomer
• LithiuM iodide hydrate
• mL in toluene, 1000nm peak emission
• mL in toluene, 1200nm peak emission
• mL in toluene, 1400nm peak emission
• mL in toluene, 1600nm peak emission
• quantum dot (PbS core - ~3nm), 10 mg
• quantum dot (PbS core - ~4.5nm), 10 mg
• quantum dot (PbS core - ~6nm), 10 mg
• quantum dot (PbS core - ~8nm), 10 mg
• Fluorescent nanocrystals
• PbS QDs
• lead monosulfide
• Natural lead sulfide
• P 128
• P 128 (sulfide)
• P 37
• P 37 (filter)
• Plumbous sulfide
• Lead sulfide (PbS)
• Lead(2+) sulfide
• Natural galena
• Lead sulphide
• CI 77640
• C.I. 77640
• Galena (PbS)
• Lead (II) sulfide
• Lead(II) sulfide, 90%, pure
• sulfanylidenelead
• KSC497C4J
• PbS-PEG-NH2 Quantum Dots-1030 nm
• HSDB 639
• PbS-PEG-COOH Quantum Dots-1120 nm
• PbS-PEG-NH2 Quantum Dots-1120 nm
• 12179-39-4
• Lead Sulphide Quantum Dots
• PbS Quantum Dots-800 nm
• PbS quantum dots, fluorescence: lambdaem 1200nm, 10 mg/mL in toluene
• Lead(II) sulfide, Pb 82% min.
• NS00081407
• Lead Sulfide Quantum Dots-900 nm
• Lead Sulfide Hollow Nanospheres
• PbS-MPA-COOH Quantum Dots-1030 nm
• PbS quantum dots, oleic acid coated, fluorescence: lambdaem 1000nm, 10 mg/mL in toluene
• PbS Quantum Dots-1600 nm
• Pbs Quantum Dot Solar Cells-1100 nm
• Lead sulfide CANdots? quantum dot (PbS core - ~8nm), 10 mg/mL in toluene, 1600nm peak emission
• BAA31487
• PbS Core-type Quantum Dots-1100 nm
• PbS Core-type Quantum Dots-1500 nm
• Lead Sulphide-PEG-NH Quantum Dots
• PbS Quantum Dots-1400 nm
• Lead Sulphide QDs
• PbS-MPA-COOH Quantum Dots-1120 nm
• INFIQ?-R-HP-QDs, Lead sulphide quantum dots, 1250 nm absorption peak, 50 mg/ml in octane
• PbS-PEG-COOH Quantum Dots
• PbS Quantum Dots-1000 nm
• PbS Quantum Dots
• Lead(II) sulfide, 99.9% trace metals basis
• Lead Sulfide Quantum Dots
• INFIQ?-R-HP-QDs, Lead sulphide quantum dots, 1650 nm absorption peak, 50 mg/ml in octane
• PbS quantum dots, fluorescence: lambdaem 1100nm, 10 mg/mL in toluene
• EC 215-246-6
• AKOS015903588
• PbS-PEG-NH2 Quantum Dots-850 nm
• PbS Core-type Quantum Dots-1400 nm
• PbS-PEG-COOH Quantum Dots-850 nm
• ((Pb S)1.18 Ti S2).8475
• EINECS 215-246-6
• Lead sulfide CANdots? quantum dot (PbS core - ~6nm), 10 mg/mL in toluene, 1400nm peak emission
• Lead sulfide CANdots? quantum dot (PbS core - ~4.5nm), 10 mg/mL in toluene, 1200nm peak emission
• Lead Sulfur Hollow Nanospheres
• PbS-PEG-COOH Quantum Dots-920 nm
• PbS quantum dots, fluorescence: lambdaem 1500nm, 10 mg/mL in toluene
• MFCD00016280
• PbS-MPA Quantum Dots-850 50nm
• PbS Quantum Dots-700 nm
• Lead Sulphide-MPA-COOH Quantum Dots
• PbS quantum dots, fluorescence: lambdaem 1000nm, 10 mg/mL in toluene
• PbS-PEG-NH2 Quantum Dots-920 nm
• PbS quantum dots, fluorescence: lambdaem 1400nm, 10 mg/mL in toluene
• Galena, naturally occurring mineral, grains, approximately 0.06-0.19in
• CCRIS 1944
• Lead sulfide StremDots' cent quantum dot (PbS core - ~3nm), 10 mg/mL in toluene, 1000nm peak emission
• INFIQ?-R-HP-QDs, Lead sulphide quantum dots, 1550 nm absorption peak, 50 mg/ml in octane
• PbS-MPA-COOH Quantum Dots-920 nm
• PbS quantum dots, fluorescence: lambdaem 900nm, 10 mg/mL in toluene
• PbS quantum dots, fluorescence: lambdaem 1600nm, 10 mg/mL in toluene
• J-006010
• PbS Quantum Dots-1500 nm
• UNII-2425D15SYM
• PbS Core-type Quantum Dots-1000 nm
• INFIQ?-R-HP-QDs, Lead sulphide quantum dots, 1850 nm absorption peak, 50 mg/ml in octane
• INFIQ?-R-HP-QDs, Lead sulphide quantum dots, 1350 nm absorption peak, 50 mg/ml in octane
• INFIQ?-R-HP-QDs, Lead sulphide quantum dots, 2000 nm absorption peak, 50 mg/ml in octane
• PbS quantum dots, oleic acid coated, fluorescence: lambdaem 1400nm, 10 mg/mL in toluene
• Indium Gallium Zinc Oxide (IGZO) Sputtering Targets
• PbS quantum dots, oleic acid coated, fluorescence: lambdaem 1300nm, 10 mg/mL in toluene
• 1314-87-0
• PbS LED Quantum Dots-1300 nm
• PbS core-type quantum dots
• Lead Sulphide-PEG-COOH Quantum Dots
• Lead sulfide CANdots? quantum dot (PbS core - ~3nm), 10 mg/mL in toluene, 1000nm peak emission
• Q411436
• PbS Core-type Quantum Dots-900 nm
• PbS quantum dots, oleic acid coated, fluorescence: lambdaem 1200nm, 10 mg/mL in toluene
• PbS Quantum Dots-1200 nm
• PbS quantum dots, oleic acid coated, fluorescence: lambdaem 1600nm, 10 mg/mL in toluene

• MDL： MFCD00016280
• Inchi： 1S/Pb.S
• InChI Key： XCAUINMIESBTBL-UHFFFAOYSA-N
• SMILES： [Pb]=S

Computed Properties

• Exact Mass: 239.94900
• Monoisotopic Mass: 239.948707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Black powder or silver white cubic crystals.
• Density: 7.5 g/mL at 25 °C(lit.)
• Melting Point: 1114 ºC
• Boiling Point: 1281°C (estimate)
• Flash Point: No data available
• Refractive Index: 3.921
• Solubility: Soluble in strong HNO₃, in excess of hot HCl
• Water Partition Coefficient: Soluble in water (0.00086g/L) and acid. Insoluble in alcohol, and potassium hydroxide.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acids, water.
• PSA: 32.09000
• LogP: 0.26740
• Merck: 14,5421
• Color/Form: 10 mg/mL in toluene
• Solubility: Soluble in acid, insoluble in water, insoluble in alkali.
• Vapor Pressure: No data available

Lead(II) sulfide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H332,H360,H373,H410
• Warning Statement： P201,P273,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 61-20/22-33-50/53-62
• Safety Instruction： S53-S45-S60-S61
• RTECS：OG4550000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R20/22; R33; R61; R62
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 i.p. in rats: 160 mg Pb/100 g (Bradley, Fredrick)
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds